1-(4-(1,1-Dioxidoisothiazolidin-2-yl)phenyl)-3-(4-fluorophenyl)urea

• IUPAC Name: 1-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-3-(4-fluorophenyl)urea
• InChI: InChI=1S/C16H16FN3O3S/c17-12-2-4-13(5-3-12)18-16(21)19-14-6-8-15(9-7-14)20-10-1-11-24(20,22)23/h2-9H,1,10-11H2,(H2,18,19,21)
• InChI Key: HVUNOVRLNWCWRZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(S(=O)(=O)C1)C2=CC=C(C=C2)NC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C16H16FN3O3S
• Molecular Weight: 349.4 g/mol

Description

1-(4-(1,1-Dioxidoisothiazolidin-2-yl)phenyl)-3-(4-fluorophenyl)urea, also known as TDZD-8, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized in 2000 by a group of researchers at the University of Dundee, and since then, it has been extensively studied for its potential therapeutic applications.

Mechanism of Action

1-(4-(1,1-Dioxidoisothiazolidin-2-yl)phenyl)-3-(4-fluorophenyl)urea acts as a competitive inhibitor of GSK-3β by binding to the ATP-binding pocket of the enzyme. This prevents the enzyme from phosphorylating its downstream targets, leading to a reduction in cell proliferation and an increase in apoptosis.
Biochemical and Physiological Effects:
1-(4-(1,1-Dioxidoisothiazolidin-2-yl)phenyl)-3-(4-fluorophenyl)urea has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of inflammatory responses. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-(1,1-Dioxidoisothiazolidin-2-yl)phenyl)-3-(4-fluorophenyl)urea in lab experiments is its high specificity for GSK-3β, which allows for precise modulation of the enzyme's activity. However, one limitation is that it can be toxic to cells at high concentrations, which can make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for research on 1-(4-(1,1-Dioxidoisothiazolidin-2-yl)phenyl)-3-(4-fluorophenyl)urea, including:
1. Further investigation of its potential therapeutic applications in cancer, neurodegenerative diseases, and diabetes.
2. Development of more potent and selective inhibitors of GSK-3β based on the structure of 1-(4-(1,1-Dioxidoisothiazolidin-2-yl)phenyl)-3-(4-fluorophenyl)urea.
3. Investigation of the role of GSK-3β in other biological processes and diseases.
4. Exploration of the potential use of 1-(4-(1,1-Dioxidoisothiazolidin-2-yl)phenyl)-3-(4-fluorophenyl)urea as a tool for studying the role of GSK-3β in various biological processes.
In conclusion, 1-(4-(1,1-Dioxidoisothiazolidin-2-yl)phenyl)-3-(4-fluorophenyl)urea is a small molecule inhibitor that has been widely used in scientific research for its ability to inhibit the activity of GSK-3β. It has potential therapeutic applications in cancer, neurodegenerative diseases, and diabetes, and there are many potential future directions for research on this compound.

Synthesis Methods

The synthesis of 1-(4-(1,1-Dioxidoisothiazolidin-2-yl)phenyl)-3-(4-fluorophenyl)urea involves several steps, including the reaction of 4-(aminomethyl)benzenesulfonamide with 2-chloroacetyl chloride to form 4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)methanesulfonamide. This intermediate is then reacted with 4-fluorophenyl isocyanate to form the final product, 1-(4-(1,1-Dioxidoisothiazolidin-2-yl)phenyl)-3-(4-fluorophenyl)urea.

Scientific Research Applications

1-(4-(1,1-Dioxidoisothiazolidin-2-yl)phenyl)-3-(4-fluorophenyl)urea has been used in a variety of scientific research applications, including cancer research, neurodegenerative disease research, and diabetes research. It has been shown to inhibit the activity of glycogen synthase kinase-3β (GSK-3β), a key enzyme involved in many biological processes, including cell proliferation, differentiation, and apoptosis.